Cas no 912569-58-5 (Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate)

• Product name: Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
• CAS No: 912569-58-5
• MF: C₁₅H₂₂N₂O₂
• MW: 262.34738
• MDL: MFCD09025904
• CID: 996121
• PubChem ID: 18525910

Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-methyl-1,4-diazepan-1-yl)benzoate
• ethyl 2-(4-methyl-1,4-diazaperhydroepinyl)benzoate
• Ethyl 2-(4-methylperhydro-1,4-diazepin-1-yl)benzoate
• MFCD09025904
• FT-0702100
• DTXSID10594662
• 912569-58-5
• DB-078951
• Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate

• MDL： MFCD09025904
• Inchi： InChI=1S/C15H22N2O2/c1-3-19-15(18)13-7-4-5-8-14(13)17-10-6-9-16(2)11-12-17/h4-5,7-8H,3,6,9-12H2,1-2H3
• InChI Key： XAVHDPRFJKPWNA-UHFFFAOYSA-N
• SMILES： CCOC(=O)c1ccccc1N2CCCN(CC2)C

Computed Properties

• Exact Mass: 262.16800
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 379.5±37.0 °C at 760 mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.53
• PSA: 32.78000
• LogP: 2.00810
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters